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Abstract

This technical guide provides a comprehensive overview of 4-Formyl-3,5-
dimethylbenzonitrile (CAS No: 157870-16-1), a multifunctional aromatic compound of
significant interest to the chemical, pharmaceutical, and materials science sectors.
Characterized by its unique trifunctional structure—a benzonitrile core bearing both a reactive
formyl group and sterically influencing methyl groups—this molecule serves as a versatile
intermediate in advanced organic synthesis. This document consolidates essential data on its
chemical and physical properties, offers predictive insights into its spectroscopic profile, details
its reactivity, proposes a viable synthetic pathway, and discusses its potential applications for
researchers, chemists, and drug development professionals.

Compound Identification and Core Properties

4-Formyl-3,5-dimethylbenzonitrile, also known as 4-cyano-2,6-dimethylbenzaldehyde, is a
solid aromatic compound whose structure is foundational to its utility.[1][2] The electron-
withdrawing nature of the nitrile and formyl groups, combined with the electron-donating and
steric effects of the two methyl groups, creates a nuanced reactivity profile.
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Molecular Structure

The molecular architecture is key to understanding the compound's behavior in synthetic
applications.

Caption: Chemical structure of 4-Formyl-3,5-dimethylbenzonitrile.

Physicochemical Data

The physical properties of the compound are essential for planning experimental work,
including reaction setup and purification. The data presented below is compiled from supplier
technical sheets.

Property Value | Description Source(s)
CAS Number 157870-16-1 [1][3]
Molecular Formula C10H9NO [2][3]
Molecular Weight 159.18 g/mol [2][3]
Appearance Solid (Typically) [2]

Melting Point 88-92°C [2]

Boiling Point ~280 - 290 °C (Estimated) [2]

Low in water; Soluble in
N common organic solvents
Solubility _ [2]
(e.g., dichloromethane,

chloroform, ethanol, acetone).

Density ~1.08 - 1.12 g/cm3 (Estimated)  [2]

Spectroscopic and Analytical Characterization

Structural confirmation of 4-Formyl-3,5-dimethylbenzonitrile relies on a combination of
standard spectroscopic techniques. While a comprehensive, peer-reviewed spectral dataset for
this specific molecule is not readily available, its profile can be reliably predicted based on its
functional groups.
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Predicted Spectroscopic Data

The following tables outline the expected spectral features. These predictions are based on
well-established principles and data from analogous compounds.[4]

Table 2.1: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm~?) Intensity Assignment
~2230 Strong, Sharp C=N (Nitrile) Stretch
C=0 (Aromatic Aldehyde)
~1700 Strong
Stretch
~2850 & ~2750 Medium C-H (Aldehyde) Stretch
~1580, ~1450 Medium-Strong C=C (Aromatic) Stretch

| ~2960-2870 | Medium | C-H (Methyl) Stretch |

Table 2.2: Predicted *H NMR Spectroscopy Data (Solvent: CDCIs)

Chemical Shift ()

Multiplicity Integration Assignment
ppm
. Aldehyde proton (-
~10.1 Singlet 1H
CHO)
, Aromatic protons (H-
~7.7 Singlet 2H

2, H-6)

| ~2.6 | Singlet | 6H | Methyl protons (2 x -CH3) |

Table 2.3: Predicted 13C NMR Spectroscopy Data (Solvent: CDClI3)
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Chemical Shift (8) ppm Assighment

~191 Aldehyde Carbonyl (C=0)
~142 Aromatic Carbon (C-CHs)
~135 Aromatic Carbon (C-CHO)
~133 Aromatic Carbon (CH)

~118 Nitrile Carbon (C=N)

~115 Aromatic Carbon (C-CN)

| ~21 | Methyl Carbon (-CHs) |

Mass Spectrometry (MS): In an Electron Impact (EI) mass spectrum, the molecular ion peak
[M]* is expected at an m/z of approximately 159.19.

Protocol: Acquiring NMR Data for Structural Verification

This protocol provides a self-validating system for confirming the identity and purity of a
synthesized or purchased batch of 4-Formyl-3,5-dimethylbenzonitrile.

Objective: To obtain high-resolution *H and 3C NMR spectra for structural elucidation.
Materials:

e 4-Formyl-3,5-dimethylbenzonitrile sample (5-10 mg)

e Deuterated Chloroform (CDCIs) with 0.03% v/v Tetramethylsilane (TMS)

e 5mm NMR tube

e 400 MHz (or higher) NMR Spectrometer

Procedure:

e Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in
approximately 0.6-0.7 mL of CDClIs with TMS in a clean vial. Ensure complete dissolution.
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e Transfer: Transfer the solution into a 5 mm NMR tube.

e Instrumentation Setup: Insert the sample into the NMR spectrometer. Tune and shim the
instrument to ensure a homogeneous magnetic field.

e 1H NMR Acquisition:
o Rationale: A standard proton spectrum is acquired to identify all hydrogen environments.

o Parameters: Set a spectral width of ~16 ppm, an acquisition time of ~4 seconds, a
relaxation delay of 2 seconds, and collect 16 scans.

e 13C NMR Acquisition:

o Rationale: A proton-decoupled carbon spectrum is acquired to identify all unique carbon
environments. Due to the low natural abundance of 13C, more scans are required.

o Parameters: Set a spectral width of ~240 ppm, an acquisition time of ~1.5 seconds, a
relaxation delay of 2 seconds, and collect 1024 or more scans to achieve an adequate
signal-to-noise ratio.

o Data Processing: Apply Fourier transformation, phase correction, and baseline correction to
the acquired Free Induction Decays (FIDs). Calibrate the *H spectrum by setting the TMS
peak to 0.00 ppm and the 13C spectrum by setting the CDCIs solvent peak to 77.16 ppm.

e Analysis: Integrate the H NMR peaks and analyze the chemical shifts, multiplicities, and
coupling constants. Correlate the observed peaks with the predicted data in Tables 2.2 and
2.3 to confirm the structure.

Chemical Reactivity and Synthetic Profile

The synthetic utility of 4-Formyl-3,5-dimethylbenzonitrile stems from the distinct reactivity of
its three functional groups. The interplay between these groups allows for selective
transformations, making it a valuable building block.

Caption: Key reactive sites of 4-Formyl-3,5-dimethylbenzonitrile.
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o Formyl Group: As a typical aromatic aldehyde, the formyl group is highly reactive. It readily
undergoes nucleophilic addition, which is the basis for its use in forming larger molecules.[1]
It can be oxidized to a carboxylic acid or reduced to a primary alcohol (a hydroxymethyl
group). Condensation reactions with primary amines to form imines (Schiff bases) are also a
key transformation.[1]

 Nitrile Group: The nitrile group is a powerful electron-withdrawing group, which influences the
reactivity of the aromatic ring. It can be hydrolyzed under acidic or basic conditions to a
carboxylic acid or reduced to a primary amine.

e Aromatic Ring: The presence of two strong electron-withdrawing groups (formyl and nitrile)
deactivates the ring towards electrophilic aromatic substitution. However, this electronic
profile makes the ring susceptible to nucleophilic aromatic substitution under certain
conditions. The two methyl groups provide steric hindrance around the formyl group, which
can be leveraged for regioselective reactions.

Synthesis Methodologies

A robust and scalable synthesis is critical for the application of any chemical intermediate.
While specific literature for the synthesis of 4-Formyl-3,5-dimethylbenzonitrile is sparse, a
highly plausible and industrially relevant approach is the Vilsmeier-Haack formylation of 3,5-
dimethylbenzonitrile. This reaction is a well-established method for formylating electron-rich
aromatic compounds.[5][6][7]

Proposed Synthetic Workflow: Vilsmeier-Haack Reaction

The reaction proceeds by forming the "Vilsmeier reagent,” an electrophilic iminium salt, from
phosphorus oxychloride (POCIs) and a formamide like N,N-dimethylformamide (DMF).[8] This
electrophile then attacks the electron-rich position of the starting arene, followed by hydrolysis
to yield the aldehyde.
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Caption: Proposed synthesis workflow via Vilsmeier-Haack formylation.

Experimental Protocol: Synthesis

Objective: To synthesize 4-Formyl-3,5-dimethylbenzonitrile from 3,5-dimethylbenzonitrile.

Disclaimer: This is a generalized protocol based on the Vilsmeier-Haack reaction mechanism
and should be optimized for safety and yield.

Materials:

e 3,5-Dimethylbenzonitrile

¢ N,N-Dimethylformamide (DMF), anhydrous
e Phosphorus oxychloride (POCIs)

e Dichloromethane (DCM), anhydrous

e Saturated sodium bicarbonate solution
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o Water

e Magnesium sulfate (anhydrous)
Procedure:

» Vilsmeier Reagent Formation:

o Rationale: The electrophile is prepared in situ under controlled conditions to prevent
decomposition.

o In a three-neck flask equipped with a dropping funnel and nitrogen inlet, cool anhydrous
DMF (3 equivalents) to 0 °C in an ice bath.

o Add POCIs (1.2 equivalents) dropwise via the dropping funnel while stirring. Maintain the
temperature below 10 °C.

o After the addition is complete, allow the mixture to stir at room temperature for 30-60
minutes. The formation of a solid or viscous liquid indicates the Vilsmeier reagent has
formed.

o Formylation Reaction:

o Rationale: The starting material is added to the pre-formed electrophile for the aromatic
substitution reaction.

o Dissolve 3,5-dimethylbenzonitrile (1 equivalent) in anhydrous DCM.
o Add the solution of the starting material dropwise to the Vilsmeier reagent mixture.

o After addition, heat the reaction mixture to reflux (or a temperature determined by
optimization, e.g., 50-60 °C) and monitor the reaction progress by TLC.

o Workup and Hydrolysis:

o Rationale: The intermediate iminium salt is hydrolyzed to the final aldehyde product, and
reagents are quenched.
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o Once the reaction is complete, cool the mixture to 0 °C.
o Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring.

o Neutralize the acidic solution by slowly adding saturated sodium bicarbonate solution until
effervescence ceases.

e Extraction and Purification:

o

Rationale: The organic product is isolated from the aqueous phase and purified.

[¢]

Transfer the mixture to a separatory funnel and extract with DCM (3x).

o

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and concentrate the solvent under reduced pressure to obtain the crude product.

[e]

o

Purify the crude solid by recrystallization or column chromatography to yield pure 4-
Formyl-3,5-dimethylbenzonitrile.

Applications in Research and Development

The unique structure of 4-Formyl-3,5-dimethylbenzonitrile makes it a valuable intermediate
for several high-value applications.

o Medicinal Chemistry: The compound serves as a scaffold for developing novel therapeutic
agents. The formyl group's ability to undergo nucleophilic addition and condensation
reactions is particularly useful for designing molecules that can interact with biological
targets like enzymes and receptors.[1]

e Materials Science: Its rigid, aromatic structure and functional groups make it a candidate for
creating advanced materials. Derivatives could be explored for applications in liquid crystals
and organic semiconductors, where thermal stability and specific electronic properties are
crucial.[1]

o Agrochemicals and Specialty Chemicals: As a versatile building block, it can be used in the
synthesis of complex molecules for agrochemical research and the production of specialty
chemicals where precise functionalization is required.[1]
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Handling, Storage, and Safety

Proper handling and storage are paramount to maintain the integrity of the compound and

ensure laboratory safety.

Storage: 4-Formyl-3,5-dimethylbenzonitrile should be stored in a cool, dry, and well-
ventilated area.[2] It should be kept in a tightly sealed container to protect it from moisture
and air, which could lead to degradation.[2] Keep away from heat, ignition sources, and
direct sunlight.[2]

Incompatibilities: Store separately from strong oxidizing agents to prevent hazardous
reactions.[2]

Safety Precautions: Based on data for analogous compounds like 4-formylbenzonitrile,
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn.[9] Handling should occur in a well-ventilated area or a chemical fume
hood to avoid inhalation of dust.[9] Avoid contact with skin and eyes.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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